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An In-depth Technical Guide to the Safety and Hazards of (4-tert-
butylphenyl)methanesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known safety and hazard information for
(4-tert-butylphenyl)methanesulfonyl chloride (CAS No. 519056-61-2). The information is
intended for professionals in research, development, and manufacturing who may handle this
compound. All quantitative data is summarized in tables for clarity, and detailed experimental
protocols for key safety assessments are provided.

Physicochemical and General Information

(4-tert-butylphenyl)methanesulfonyl chloride is a solid organic compound.[1] Key identifying
information is presented in Table 1.
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Identifier Value

IUPAC Name (4-tert-butylphenyl)methanesulfonyl chloride
CAS Number 519056-61-2[2][3]

Molecular Formula C11H1sClO2S[3][4]

Molecular Weight 246.75 g/mol [3][4]

Appearance Solid[1]

[4-(tert-Butyl)phenyllmethanesulfonyl chloride,
Synonyms .
4-tert-Butylbenzylsulfonyl chloride[3]

Hazard Identification and Classification

This compound is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are related to its
corrosive and irritant properties, as well as its potential for acute toxicity if swallowed.

GHS Classification Summary[3][4]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B

burns and eye damage

Serious Eye Damage/Eye 1 H314: Causes severe skin
Irritation burns and eye damage
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Signal Word: Danger|[5]
Hazard Pictograms:

e Corrosion
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o Irritant

Toxicological Data

Quantitative toxicological data for (4-tert-butylphenyl)methanesulfonyl chloride is not readily
available in the public domain. However, data for the structurally related compound,
methanesulfonyl chloride (CAS No. 124-63-0), is available and can provide some context for
the potential hazards. It is crucial to note that this data is for a different, though structurally
similar, compound and should be interpreted with caution.

Toxicological Data for Methanesulfonyl Chloride (for comparative purposes)

Test Species Route Value Reference
LD50 Rat Oral 50 mg/kg [2]
LD50 Rabbit Dermal 200-2000 mg/kg [2]
LC50 Rat Inhalation 25 mg/L (4 h) [2]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of chemicals are established
by international bodies such as the Organisation for Economic Co-operation and Development
(OECD). The following are representative protocols for the key hazards associated with (4-tert-
butylphenyl)methanesulfonyl chloride.

Acute Oral Toxicity (Representative Protocol based on
OECD Guideline 401)

Objective: To determine the acute oral toxicity (LD50) of a substance.[3]

Principle: The test substance is administered in a single dose by gavage to a group of fasted
animals.[3] The animals are observed for a defined period, and mortality is recorded to
calculate the LD50 value.[3]

Methodology:
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o Test Animals: Healthy, young adult rodents (e.g., rats) of a single sex are used.[3] At least 5
animals are used per dose level.[3]

» Housing and Environment: The animals are housed in cages with controlled temperature (22
+ 3°C) and humidity (30-70%).[3]

e Fasting: Food is withheld overnight before administration of the test substance.[3]

o Dose Administration: The substance is administered orally using a stomach tube or cannula.
[3] An aqueous solution is preferred, but an oil solution or other suitable vehicle may be
used.[3] The volume administered should not exceed 1 mL/100 g of body weight for rodents.

[3]

o Observation Period: Animals are observed for at least 14 days. All signs of toxicity and
mortality are recorded.

o Data Analysis: The LD50 is calculated using a statistical method.[3]

Skin Corrosion/Irritation (Representative Protocol based
on OECD Guideline 404)

Objective: To determine the potential of a substance to cause skin corrosion or irritation.

Principle: The test substance is applied to a small area of the skin of an animal (typically an
albino rabbit) for a fixed period. The skin is then observed for signs of erythema (redness) and
edema (swelling).

Methodology:
o Test Animal: A single healthy, young adult albino rabbit is typically used for the initial test.

» Test Site Preparation: The fur is clipped from a small area (approximately 6 cm?2) on the back
of the animal 24 hours before the test.

o Application of Test Substance: A dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test
substance is applied to the prepared skin area and covered with a gauze patch.
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Exposure Period: The exposure period is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is cleaned. The
skin is then examined for erythema and edema at 1, 24, 48, and 72 hours after patch
removal. If effects persist, observations can continue for up to 14 days.

Scoring: The severity of erythema and edema is scored according to a standardized scale.
The scores are used to classify the substance as corrosive or irritant.

Serious Eye Damage/Eye Irritation (Representative
Protocol based on OECD Guideline 405)

Objective: To determine the potential of a substance to cause serious eye damage or irritation.

[6]

Principle: The test substance is applied in a single dose to one eye of an animal (typically an

albino rabbit). The eye is then observed for signs of corneal opacity, iris lesions, and

conjunctival redness and swelling.[6]

Methodology:

Test Animal: Healthy, young adult albino rabbits are used.[7] An initial test is performed on a
single animal.[6]

Pre-test Examination: Both eyes of the animal are examined within 24 hours before the test
to ensure there are no pre-existing defects.[7]

Application of Test Substance: A single dose of the test substance (0.1 mL for liquids or not
more than 100 mg for solids) is instilled into the conjunctival sac of one eye.[8] The other eye
remains untreated and serves as a control.[6]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[6] The
observation period may be extended up to 21 days if the effects are not reversible within the
initial period.[8]

Scoring: The degree of corneal opacity, iris lesions, and conjunctival redness and swelling
are scored using a standardized system. These scores are used to classify the substance's
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potential for eye damage or irritation.

o Pain Management: The use of topical anesthetics and systemic analgesics is recommended
to minimize pain and distress to the animal.[7]

Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with (4-
tert-butylphenyl)methanesulfonyl chloride.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[2]

» Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene) and
protective clothing to prevent skin contact.[9]

e Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation is experienced.[2] Work in a well-
ventilated area or under a chemical fume hood.[9]

Safe Handling Practices

e Do not breathe dust, fume, gas, mist, vapors, or spray.[2]
e Wash hands and any exposed skin thoroughly after handling.[2]
e Ensure eyewash stations and safety showers are close to the workstation.[9]

e Avoid contact with water, as it may liberate toxic gas.[5]

Storage Conditions

e Store in a cool, dry, and well-ventilated place.[2]
o Keep the container tightly closed.[2]

o Store locked up.[2]
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Store under an inert atmosphere to maintain product quality.[2]

Keep away from incompatible materials such as water, strong oxidizing agents, bases,
alcohols, and amines.[2][5]

Reactivity and Stability

Stability: Stable under normal conditions.[5]

Reactivity: Reacts with water, liberating toxic gas.[5]

Conditions to Avoid: Exposure to moist air or water, excess heat, and incompatible materials.

[5]
Incompatible Materials: Water, strong oxidizing agents, bases, alcohols, and amines.[2][5]

Hazardous Decomposition Products: Upon thermal decomposition, it can release carbon
monoxide (CO), carbon dioxide (CO2), sulfur oxides, and hydrogen chloride gas.[2][5]

Hazardous Polymerization: Does not occur.[5]

First Aid Measures

Immediate medical attention is required for any exposure.[2]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[2] Remove contact lenses if present and easy to do.[2] Continue rinsing and seek
immediate medical attention.[2]

Skin Contact: Take off immediately all contaminated clothing.[2] Rinse skin with water or
shower.[2] Wash off with soap and plenty of water.[2] Call a physician immediately.[2]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[2] If
breathing is difficult, give oxygen.[2] Call a poison center or doctor immediately.[2]

Ingestion: Rinse mouth.[2] DO NOT induce vomiting.[2] Call a physician or poison control
center immediately.[2] Ingestion can cause burns of the upper digestive and respiratory
tracts.[5]
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Accidental Release Measures

o Personal Precautions: Use personal protective equipment as required.[6] Evacuate
personnel to safe areas.[6] Ensure adequate ventilation.[6]

e Environmental Precautions: Prevent the product from entering drains.[6]

» Methods for Containment and Cleaning Up: Soak up with inert absorbent material and
dispose of as hazardous waste.[6] Keep in suitable, closed containers for disposal.[6]

Diagrams
Safe Handling and Emergency Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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